Cas no 900866-88-8 (4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 900866-88-8
• MF: C₁₆H₁₃BrN₂OS
• MW: 361.256221532822
• CID: 6260083
• PubChem ID: 7192622
• Update Time: 2025-05-20

4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• 900866-88-8
• AKOS004010906
• F1813-0140
• 4-bromo-N-(4,7-dimethylbenzo[d]thiazol-2-yl)benzamide

• Inchi： 1S/C16H13BrN2OS/c1-9-3-4-10(2)14-13(9)18-16(21-14)19-15(20)11-5-7-12(17)8-6-11/h3-8H,1-2H3,(H,18,19,20)
• InChI Key： BQVKDHVSUFVBIG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=NC2C(C)=CC=C(C)C=2S1)=O

Computed Properties

• Exact Mass: 359.99320g/mol
• Monoisotopic Mass: 359.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide

Recent Advances in the Study of 4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS: 900866-88-8)

The compound 4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS: 900866-88-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This benzothiazole derivative has been investigated for its unique pharmacological properties, particularly in the context of anticancer and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its structure-activity relationships (SAR) to enhance its efficacy and reduce potential side effects.

One of the key findings in recent research is the compound's ability to inhibit specific enzymatic pathways involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide exhibits potent inhibitory effects against tyrosine kinases, which are often overexpressed in various cancers. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity, suggesting its potential as a lead compound for further drug development.

In addition to its anticancer properties, recent investigations have highlighted the antimicrobial potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide shows promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways. These findings open new avenues for the development of novel antibiotics to combat antimicrobial resistance.

Another area of interest is the optimization of the synthetic route for 4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide. A recent publication in Organic Process Research & Development (2024) described a scalable and cost-effective synthesis method that improves yield and purity while reducing environmental impact. The study emphasized the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance the sustainability of the production process. This advancement is crucial for facilitating large-scale manufacturing and future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore formulation strategies such as nanoparticle encapsulation and prodrug approaches. A 2023 study in the European Journal of Pharmaceutical Sciences demonstrated that lipid-based nanoparticles significantly improved the compound's solubility and bioavailability in preclinical models, paving the way for further optimization.

In conclusion, 4-bromo-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS: 900866-88-8) represents a promising candidate for therapeutic development, with demonstrated efficacy in anticancer and antimicrobial applications. Ongoing research aims to address its pharmacokinetic limitations and refine its synthetic production. As the scientific community continues to explore its potential, this compound may soon transition from the laboratory to clinical trials, offering new hope for patients with challenging medical conditions.